Cas no 515877-12-0 (2H-Pyran-2-one, 6-methyl-4-(4-methylphenyl)-)

• Product Name: 2H-Pyran-2-one, 6-methyl-4-(4-methylphenyl)-
• CAS No: 515877-12-0
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 361929
• PubChem ID: 15947423
• Update Time: 2025-04-19

2H-Pyran-2-one, 6-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-methyl-4-(4-methylphenyl)-
• 6-methyl-4-(4-methylphenyl)pyran-2-one
• 515877-12-0
• CHEMBL325381
• 6-Methyl-4-(4-methylphenyl)-2H-pyran-2-one
• DTXSID00580231

• Inchi： 1S/C13H12O2/c1-9-3-5-11(6-4-9)12-7-10(2)15-13(14)8-12/h3-8H,1-2H3
• InChI Key： PVXIUKAJHXXJPO-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives